Cas no 2227890-61-9 (methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate
• CAS No: 2227890-61-9
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 5569538
• PubChem ID: 165616857
• Update Time: 2025-06-10

methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1819042
• methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate
• 2227890-61-9

• Inchi： 1S/C8H14O4/c1-8(4-12-5-8)6(9)3-7(10)11-2/h6,9H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： HQDRIRZWMGWHEE-LURJTMIESA-N
• SMILES： O1CC(C)([C@H](CC(=O)OC)O)C1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate

Professional Introduction to Methyl (3S)-3-Hydroxy-3-(3-methyloxetan-3-yl)propanoate (CAS No. 2227890-61-9)

Methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate, with the CAS number 2227890-61-9, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has opened new avenues in the study of bioactive molecules and their potential applications in drug development. The presence of a stereogenic center at the 3-position and an oxetane ring in its structure imparts distinct chemical properties that make it a subject of intense interest for synthetic chemists and biologists alike.

The molecular structure of methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate consists of a propanoate ester moiety linked to a hydroxyl group and an oxetane ring substituted with a methyl group. This configuration not only makes it a versatile intermediate in organic synthesis but also suggests potential biological activity due to its ability to interact with various biological targets. The stereochemistry at the 3S position is particularly noteworthy, as it can influence the compound's interactions with enzymes and receptors, making it a valuable candidate for structure-activity relationship studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The oxetane ring, a strained three-membered heterocycle, is known for its reactivity and ability to undergo ring-opening reactions under specific conditions. This characteristic has been exploited in the synthesis of bioactive molecules, where oxetane derivatives serve as key intermediates. The compound methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate leverages this property, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of chiral drugs. Chirality plays a crucial role in drug efficacy and safety, as enantiomers of a drug can exhibit different pharmacological properties. The stereochemical purity of methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate makes it an ideal building block for constructing enantiomerically pure drugs. This has significant implications for drug development, as it allows for the creation of more effective and safer medications.

Recent studies have also highlighted the compound's role in exploring new synthetic methodologies. The oxetane ring can be selectively opened under mild conditions to yield various functionalized products, which can be further modified to produce complex molecules. This reactivity has been utilized in the synthesis of natural products and other bioactive compounds, demonstrating the versatility of methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate as a synthetic intermediate.

The pharmaceutical industry has been particularly interested in oxetane derivatives due to their potential as drug candidates. These compounds have shown promise in various preclinical studies, where they have demonstrated activity against a range of targets, including enzymes and receptors involved in disease pathways. The unique structural features of methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate, particularly its stereochemistry and oxetane ring, contribute to its potential as a lead compound for further drug discovery efforts.

In conclusion, methyl (3S)-3-hydroxy-3-(3-methyloxetan-3-yl)propanoate (CAS No. 2227890-61-9) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists working on novel drug development. As research continues to uncover new applications for this compound, its importance in advancing our understanding of bioactive molecules is likely to grow.